Cas no 66357-25-3 (Desmethyl Ranitidine)

Desmethyl Ranitidine is a key intermediate in the synthesis of ranitidine, a well-known H₂-receptor antagonist used to reduce stomach acid production. This compound is structurally similar to ranitidine but lacks the methyl group on the amine side chain, making it a valuable precursor in pharmaceutical manufacturing. Its high purity and consistent quality ensure reliable performance in synthesis processes. Desmethyl Ranitidine is particularly useful for research and development applications, enabling precise modifications to optimize drug efficacy and safety profiles. The compound's stability and compatibility with standard laboratory conditions further enhance its utility in both academic and industrial settings.

Desmethyl Ranitidine structure

Product Name:Desmethyl Ranitidine

CAS No:66357-25-3

MF:C₁₂H₂₀N₄O₃S

MW:300.377201080322

CID:826483

Update Time:2025-06-29

Desmethyl Ranitidine Chemical and Physical Properties

Names and Identifiers

- Desmethyl Ranitidine
- 5-desmethylranitidine
- N-Methyl-N'-[2-[[[5-[(methylamino)methyl]-2-furanyl]methyl]thio]ethyl]-2-nitro-1,1-ethenediamine
- Inchi： 1S/C12H20N4O3S/c1-13-7-10-3-4-11(19-10)9-20-6-5-15-12(14-2)8-16(17)18/h3-4,8,13-15H,5-7,9H2,1-2H3/b12-8+
- InChI Key： WZLBVRXZNDXPPW-XYOKQWHBSA-N
- SMILES： S(CCN/C(=C/[N+](=O)[O-])/NC)CC1=CC=C(CNC)O1

Computed Properties

Exact Mass: 300.12600

Experimental Properties

Melting Point: 88-94°C
PSA: 120.35000
LogP: 2.81270

Desmethyl Ranitidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D292160-1mg	Desmethyl Ranitidine	66357-25-3		1mg	$ 193.00	2023-09-08
TRC	D292160-2mg	Desmethyl Ranitidine	66357-25-3		2mg	$333.00	2023-05-18
TRC	D292160-5mg	Desmethyl Ranitidine	66357-25-3		5mg	$ 781.00	2023-09-08
TRC	D292160-10mg	Desmethyl Ranitidine	66357-25-3		10mg	$ 1447.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-207544-1 mg	Desmethyl Ranitidine,	66357-25-3		1mg	￥2,016.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-207544-1mg	Desmethyl Ranitidine,	66357-25-3		1mg	￥2016.00	2023-09-05
A2B Chem LLC	AH17278-1mg	Desmethyl Ranitidine	66357-25-3	98	1mg	$309.00	2024-04-19
A2B Chem LLC	AH17278-5mg	Desmethyl Ranitidine	66357-25-3	98%	5mg	$634.00	2024-04-19
A2B Chem LLC	AH17278-10mg	Desmethyl Ranitidine	66357-25-3	98%	10mg	$1078.00	2024-04-19